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Introduction
Poly(methylhydrosiloxane) (PMHS) is emerging as a versatile polymer for the fabrication of

microfluidic devices, offering unique advantages over the commonly used polydimethylsiloxane

(PDMS). Its key feature is the presence of reactive silicon-hydride (Si-H) groups along its

backbone, which allows for straightforward surface modification through hydrosilation. This

enables the tuning of surface properties for a wide range of applications, from enhancing

biocompatibility to creating specific functionalities for separation and analysis. Furthermore,

PMHS exhibits excellent UV transparency, making it suitable for on-chip UV-based detection

methods.[1][2]

This document provides detailed application notes and experimental protocols for the use of

PMHS in microfluidics, covering device fabrication, surface modification, and key material

properties.

Key Properties of PMHS for Microfluidics
A summary of the key quantitative properties of cured PMHS is presented in the table below,

with a comparison to PDMS where available.
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Property
Poly(methylhydrosiloxane)
(PMHS)

Polydimethylsiloxane
(PDMS) (for comparison)

Refractive Index (n20/D) 1.382 - 1.398[3] ~1.43

Density (g/mL at 25 °C) ~1.006[4] ~0.97

UV Transmittance > 40% at 220 nm[1][2]
Significantly lower below 300

nm

Curing Time
48-72 hours at 110 °C (without

catalyst)[1][2]

2.5 hours at 80°C or 10

minutes at 150°C

Young's Modulus Data not readily available 1.32 – 2.97 MPa

Gas Permeability Data not readily available High gas permeability

Chemical Resistance
Good thermal and chemical

resistance[5]

Swells in nonpolar organic

solvents

Contact Angle (native) Hydrophobic Hydrophobic (~110°)

Applications in Microfluidics
The unique properties of PMHS make it suitable for a variety of microfluidic applications:

Surface-Modified Microchannels: The ability to easily functionalize the surface of PMHS

channels via hydrosilation is its most significant advantage. This allows for the creation of

channels with tailored wettability, charge, and biocompatibility for applications such as:

Electrophoretic separations: Modifying the surface with charged moieties can control

electroosmotic flow.[1]

Immunoassays: Covalent immobilization of antibodies or antigens to the channel surface.

Cell culture: Creating biocompatible and cell-adherent surfaces.

UV-Transparent Devices: Its high UV transparency makes PMHS an ideal material for

microfluidic devices that require on-chip UV detection, such as those used for protein and

nucleic acid analysis.[1][2]
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Sacrificial Layers: While less common, PMHS's properties could potentially be utilized in

sacrificial layer techniques for creating complex, multi-layered microfluidic structures.

Experimental Protocols
Protocol 1: Fabrication of PMHS Microfluidic Devices
using Soft Lithography
This protocol describes the fabrication of a single-layer PMHS microfluidic device using a

standard soft lithography process.

Materials:

PMHS resin (e.g., Gelest, Inc., HMS-993)

SU-8 master mold with desired microchannel features

Petri dish or aluminum foil dish

Vacuum desiccator

Oven

Plasma cleaner

Glass microscope slides

Isopropanol

Deionized (DI) water

Nitrogen gas source

Procedure:

Master Mold Preparation:

Fabricate a master mold with the desired microchannel design using standard SU-8

photolithography on a silicon wafer.
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Silanize the master mold with a fluorinated silane (e.g., trichloro(1H,1H,2H,2H-

perfluorooctyl)silane) in a vacuum desiccator for at least 1 hour to facilitate the release of

the cured PMHS.

PMHS Preparation and Casting:

Pour the PMHS liquid resin directly onto the silanized master mold placed in a petri dish or

a custom-made aluminum foil dish.

Degas the PMHS resin in a vacuum desiccator for 30-60 minutes to remove any dissolved

air bubbles.

Curing:

Place the mold with the PMHS resin in an oven.

Cure the PMHS at 110 °C for 48-72 hours.[1][2] The exact curing time may vary

depending on the volume of PMHS and the geometry of the mold.

Demolding and Port Creation:

After curing, carefully peel the solidified PMHS slab from the master mold.

Use a biopsy punch or a sharpened needle to create inlet and outlet ports through the

PMHS slab at the ends of the microchannels.

Plasma Bonding:

Thoroughly clean the patterned side of the PMHS slab and a glass microscope slide with

isopropanol, followed by rinsing with DI water and drying with a stream of nitrogen gas.

Place the PMHS slab (patterned side up) and the clean glass slide in a plasma cleaner.

Expose the surfaces to oxygen plasma for 30-60 seconds at a pressure of 200-500 mTorr

and a power of 30-100 W.

Immediately after plasma treatment, bring the activated surfaces of the PMHS slab and

the glass slide into conformal contact.
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Place the bonded device in an oven at 65-80 °C for at least 30 minutes to strengthen the

bond.

Protocol 2: Surface Modification of PMHS
Microchannels via Hydrosilation
This protocol provides a general procedure for modifying the surface of PMHS microchannels

with an alkene using a platinum catalyst. This reaction attaches the alkyl chain to the silicon

atoms on the channel surface, altering its properties.

Materials:

Fabricated PMHS microfluidic device

Alkene solution (e.g., 1-octadecene in a compatible solvent like toluene)

Platinum catalyst (e.g., Karstedt's catalyst, platinum(0)-1,3-divinyl-1,1,3,3-

tetramethyldisiloxane complex)

Anhydrous solvent (e.g., toluene)

Syringe pump

Inert gas (e.g., nitrogen or argon)

Procedure:

Device Preparation:

Ensure the PMHS microfluidic device is clean and dry.

Flush the microchannels with the anhydrous solvent to be used for the reaction to remove

any contaminants.

Reaction Mixture Preparation:

In an inert atmosphere (e.g., a glovebox), prepare a solution of the desired alkene in the

anhydrous solvent. The concentration will depend on the specific alkene and desired
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surface coverage.

Add a catalytic amount of the platinum catalyst to the alkene solution. A typical catalyst

loading is in the ppm range.

Hydrosilation Reaction:

Using a syringe pump, flow the reaction mixture through the microchannels of the PMHS

device at a low, controlled flow rate.

The reaction can be carried out at room temperature or with gentle heating, depending on

the reactivity of the alkene and catalyst. The reaction time can range from minutes to

hours.

Continuously flow the solution or stop the flow and allow the reaction to proceed for the

desired time.

Washing and Drying:

After the reaction is complete, flush the microchannels with fresh anhydrous solvent to

remove any unreacted reagents and the catalyst.

Continue flushing with a more volatile solvent (e.g., dichloromethane or pentane) to

facilitate drying.

Dry the device under a stream of inert gas.

Characterization (Optional):

The success of the surface modification can be verified by measuring the contact angle of

water on the modified surface. A successful hydrophobic modification will result in an

increased contact angle.

Surface-sensitive analytical techniques such as X-ray Photoelectron Spectroscopy (XPS)

or Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) spectroscopy can

also be used to confirm the presence of the new functional groups.
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Fabrication Workflow
The following diagram illustrates the major steps involved in the fabrication of a PMHS

microfluidic device using soft lithography.

Master Mold Fabrication PMHS Device Fabrication Device Assembly

SU-8 Coating UV Exposure Development Silanization Pour PMHS ResinUse Master Mold Degassing Curing (110°C) Demolding Create Ports Plasma Activation Bonding to Glass Post-Bonding Bake

Click to download full resolution via product page

Workflow for PMHS microfluidic device fabrication.

Surface Modification Logic
This diagram illustrates the logical flow of modifying the surface of a PMHS microchannel.
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Logical flow of PMHS surface functionalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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